1-(3-(4-Methoxyphenyl)azepane-1-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one
Overview
Description
1-(3-(4-Methoxyphenyl)azepane-1-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by the name of "AZMI" and has been found to have interesting biochemical and physiological effects.
Mechanism Of Action
The mechanism of action of AZMI is not fully understood. However, it is believed that this compound may act by inhibiting certain enzymes that are involved in the regulation of various physiological processes. This inhibition may lead to the modulation of these processes and the potential therapeutic effects of AZMI.
Biochemical and Physiological Effects:
AZMI has been found to have interesting biochemical and physiological effects. This compound has been shown to have potential as an anti-inflammatory agent. It has also been found to have potential as an anti-cancer agent. Additionally, AZMI has been found to have potential as a neuroprotective agent.
Advantages And Limitations For Lab Experiments
One of the main advantages of AZMI for lab experiments is its potential as a lead compound for the development of new drugs. This compound has been found to have interesting properties that make it useful for various applications. However, one of the limitations of AZMI is its limited solubility in water. This can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for the study of AZMI. One of the main directions is the further investigation of its potential as a lead compound for the development of new drugs. Additionally, the mechanism of action of AZMI needs to be further elucidated. This will help to better understand its potential therapeutic effects. Finally, the development of new synthetic methods for AZMI may lead to the discovery of new compounds with even more interesting properties.
Synthesis Methods
The synthesis of AZMI involves the reaction of 3-(methylsulfonyl)imidazolidin-2-one with 3-(4-methoxyphenyl)azepane-1-carbonyl chloride. This reaction takes place in the presence of a base such as triethylamine and results in the formation of AZMI as a white solid.
Scientific Research Applications
AZMI has been studied for its potential applications in scientific research. This compound has been found to have interesting properties that make it useful for various applications. One of the main applications of AZMI is in the field of drug discovery. AZMI has been found to have potential as a lead compound for the development of new drugs.
properties
IUPAC Name |
1-[3-(4-methoxyphenyl)azepane-1-carbonyl]-3-methylsulfonylimidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O5S/c1-26-16-8-6-14(7-9-16)15-5-3-4-10-19(13-15)17(22)20-11-12-21(18(20)23)27(2,24)25/h6-9,15H,3-5,10-13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBVQUPIERKSLTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CCCCN(C2)C(=O)N3CCN(C3=O)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(4-Methoxyphenyl)azepane-1-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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